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Compound of Interest

Compound Name: Phenylbutazone-13C12

Cat. No.: B12057095

For researchers, scientists, and drug development professionals utilizing Phenylbutazone-
13C12, this guide provides an in-depth overview of its commercial availability, technical
specifications, and applications. Phenylbutazone-13C12 serves as a critical internal standard
for the quantitative analysis of Phenylbutazone, a nonsteroidal anti-inflammatory drug (NSAID),
in various biological matrices. Its use is essential for accurate and reliable results in
pharmacokinetic, metabolic, and residue analysis studies.

Commercial Availability

Phenylbutazone-13C12 is available from several reputable suppliers specializing in stable
isotope-labeled compounds and analytical standards. The primary commercial sources
identified are:

e Sigma-Aldrich (VETRANAL®): Offers Phenylbutazone-(diphenyl-13C12) as an analytical
standard.[1]

o MedchemExpress: Provides Phenylbutazone-13C12 for research purposes.
e BOC Sciences: Lists Phenylbutazone-[13C12] among its available products.

These suppliers typically provide the compound in neat form and offer various quantities to suit
different research needs.

Technical Data
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The following table summarizes the key quantitative data for Phenylbutazone-13C12,
compiled from supplier specifications.

Property Value Source

) 4-Butyl-1,2-diphenyl-13C12- ) )
Chemical Name o _ Sigma-Aldrich
pyrazolidine-3,5-dione

Sigma-Aldrich[1],
CAS Number 1325559-13-4

MedchemExpress
Molecular Formula 13C12C7H20N202 Sigma-Aldrich[1]
Molecular Weight 320.29 g/mol Sigma-Aldrich[1]
Mass Shift M+12 Sigma-Aldrich[1]
Purity Analytical Standard Grade Sigma-Aldrich[1]
Format Neat Sigma-Aldrich[1]

Mechanism of Action of Phenylbutazone

Phenylbutazone exerts its anti-inflammatory, analgesic, and antipyretic effects primarily through
the inhibition of cyclooxygenase (COX) enzymes. This inhibition prevents the conversion of
arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.
The following diagram illustrates this signaling pathway.
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Mechanism of action of Phenylbutazone.

Experimental Protocols

Phenylbutazone-13C12 is predominantly used as an internal standard in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of
Phenylbutazone. Below is a representative experimental protocol synthesized from established
methods for the analysis of Phenylbutazone in biological matrices.

Objective: To quantify the concentration of Phenylbutazone in an equine plasma sample using
Phenylbutazone-13C12 as an internal standard.

Materials:

Phenylbutazone analytical standard

e Phenylbutazone-13C12 internal standard

o HPLC-grade acetonitrile, methanol, and water

e Formic acid

e Equine plasma sample

e Solid Phase Extraction (SPE) cartridges

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system
o Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source
Procedure:

e Preparation of Standard Solutions:

o Prepare stock solutions of Phenylbutazone and Phenylbutazone-13C12 in methanol at a
concentration of 1 mg/mL.
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o Prepare a series of working standard solutions of Phenylbutazone by serial dilution of the
stock solution with a mixture of water and methanol.

o Prepare a working internal standard solution of Phenylbutazone-13C12 at a fixed
concentration.

o Sample Preparation (Solid Phase Extraction):

o To 1 mL of the equine plasma sample, add a known amount of the Phenylbutazone-
13C12 internal standard working solution.

o Condition the SPE cartridge with methanol followed by water.

o Load the plasma sample onto the SPE cartridge.

o Wash the cartridge with water to remove interferences.

o Elute the analyte and internal standard with acetonitrile.

o Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
e LC-MS/MS Analysis:

o HPLC Conditions:

Column: C18 reverse-phase column

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 0.5 mL/min

Injection Volume: 10 pL
o MS/MS Conditions:

= |onization Mode: Negative Electrospray lonization (ESI-)
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= Monitoring: Multiple Reaction Monitoring (MRM)

= Monitor the specific precursor-to-product ion transitions for both Phenylbutazone and
Phenylbutazone-13C12.

e Quantification:

o Construct a calibration curve by plotting the ratio of the peak area of Phenylbutazone to
the peak area of Phenylbutazone-13C12 against the concentration of the
Phenylbutazone working standards.

o Determine the concentration of Phenylbutazone in the plasma sample by interpolating its
peak area ratio on the calibration curve.

The following diagram illustrates the general experimental workflow for using Phenylbutazone-
13C12 as an internal standard.
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Workflow for quantification using an internal standard.

Logical Relationship for Quantification

The core principle behind using an isotopically labeled internal standard is that it behaves
chemically and physically identically to the analyte of interest during sample preparation and
analysis, but is distinguishable by its mass. This allows for the correction of any sample loss
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during extraction and any variations in instrument response. The logical relationship for
guantification is based on the consistency of the peak area ratio between the analyte and the
internal standard.
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Logical relationship for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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